Cas no 1271475-10-5 (3-Chloro-6-(3-methylphenyl)-4-(trifluoromethyl)pyridazine)

• Product Name: 3-Chloro-6-(3-methylphenyl)-4-(trifluoromethyl)pyridazine
• CAS No: 1271475-10-5
• MF: C₁₂H₈ClF₃N₂
• MW: 272.653532028198
• MDL: MFCD30501532
• CID: 4770370
• PubChem ID: 125458355
• Update Time: 2026-02-26

3-Chloro-6-(3-methylphenyl)-4-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(3-methylphenyl)-4-(trifluoromethyl)pyridazine

• MDL： MFCD30501532
• Inchi： 1S/C12H8ClF3N2/c1-7-3-2-4-8(5-7)10-6-9(12(14,15)16)11(13)18-17-10/h2-6H,1H3
• InChI Key： RXQPXSIOUQOLHX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=C(C2C=CC=C(C)C=2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 3.7
• Topological Polar Surface Area: 25.8

Additional information on 3-Chloro-6-(3-methylphenyl)-4-(trifluoromethyl)pyridazine

Introduction to 3-Chloro-6-(3-methylphenyl)-4-(trifluoromethyl)pyridazine (CAS No. 1271475-10-5)

3-Chloro-6-(3-methylphenyl)-4-(trifluoromethyl)pyridazine, a compound with the CAS number 1271475-10-5, is a member of the pyridazine family of heterocyclic compounds. This molecule is characterized by its unique structural features, including a chloro substituent, a 3-methylphenyl group, and a trifluoromethyl moiety. These functional groups contribute to its chemical stability and reactivity, making it a valuable compound in various scientific and industrial applications.

The pyridazine core of 3-Chloro-6-(3-methylphenyl)-4-(trifluoromethyl)pyridazine is a six-membered ring containing two nitrogen atoms. This core structure is known for its biological activity and has been extensively studied in the context of medicinal chemistry. The presence of the chloro and trifluoromethyl groups enhances the compound's lipophilicity and metabolic stability, which are crucial properties for drug candidates.

In recent years, significant advancements have been made in understanding the biological activities of pyridazine derivatives. Research has shown that compounds like 3-Chloro-6-(3-methylphenyl)-4-(trifluoromethyl)pyridazine exhibit potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of specific kinases involved in cancer cell proliferation.

The synthesis of 3-Chloro-6-(3-methylphenyl)-4-(trifluoromethyl)pyridazine has been optimized using modern synthetic techniques. One common approach involves the condensation of 3-chloropyridazine with 3-methylbenzaldehyde followed by trifluoromethylation. This multi-step process ensures high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of 3-Chloro-6-(3-methylphenyl)-4-(trifluoromethyl)pyridazine have been thoroughly characterized. It is a solid at room temperature with a melting point ranging from 120°C to 125°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety, 3-Chloro-6-(3-methylphenyl)-4-(trifluoromethyl)pyridazine is generally considered safe for use in research settings when proper handling protocols are followed. However, as with any chemical compound, appropriate personal protective equipment (PPE) should be worn to minimize exposure risks.

The potential applications of 3-Chloro-6-(3-methylphenyl)-4-(trifluoromethyl)pyridazine are diverse and promising. In addition to its use in medicinal chemistry, this compound has shown potential in agricultural applications as a herbicide or fungicide. Its ability to disrupt specific biological pathways makes it an attractive candidate for developing new agrochemicals.

In conclusion, 3-Chloro-6-(3-methylphenyl)-4-(trifluoromethyl)pyridazine (CAS No. 1271475-10-5) is a versatile and promising compound with a wide range of potential applications. Its unique structural features and biological activities make it an important molecule for ongoing research in medicinal chemistry, agrochemistry, and other related fields. As further studies continue to uncover its full potential, this compound is likely to play a significant role in advancing scientific knowledge and developing new therapeutic agents.